Cas no 35923-65-0 (7-oxoheptanoic acid)

• Product Name: 7-oxoheptanoic acid
• CAS No: 35923-65-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 309299
• PubChem ID: 169732
• Update Time: 2025-08-02

7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-oxo-
• 7-oxoheptanoic acid
• 7-Ketoheptanoic acid
• DTXSID80189488
• A902033
• SCHEMBL258956
• CHEBI:80588
• 6-formyl hexanoic acid
• 7-Oxoheptanoicacid
• 35923-65-0
• AKOS006272628
• Q27149630
• NS00029946
• EN300-151933
• OOFMTFUTWFAVGC-UHFFFAOYSA-N
• EINECS 252-790-3
• DB-350850
• DTXCID10111979

• Inchi： 1S/C7H12O3/c8-6-4-2-1-3-5-7(9)10/h6H,1-5H2,(H,9,10)
• InChI Key： OOFMTFUTWFAVGC-UHFFFAOYSA-N
• SMILES： OC(CCCCCC=O)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Additional information on 7-oxoheptanoic acid

7-Oxoheptanoic Acid (CAS No. 35923-65-0): A Comprehensive Overview of Its Properties and Applications

7-Oxoheptanoic acid (CAS No. 35923-65-0) is a versatile organic compound with a growing interest in both academic research and industrial applications. This seven-carbon oxo-carboxylic acid is characterized by its ketone functional group at the seventh position, making it a valuable intermediate in synthetic chemistry. The compound's unique structure has sparked discussions in green chemistry circles, particularly as researchers explore sustainable alternatives to traditional chemical processes.

Recent trends in biodegradable materials have highlighted the potential of 7-oxoheptanoic acid derivatives as building blocks for eco-friendly polymers. Its molecular structure allows for modifications that can enhance material properties while maintaining environmental compatibility. This aligns with the current global focus on circular economy principles and reduced carbon footprint in manufacturing processes.

In the field of specialty chemicals, 35923-65-0 has gained attention for its role in producing flavor and fragrance compounds. The compound's ability to undergo various transformations makes it particularly useful for creating complex aroma molecules. Industry experts are increasingly searching for information about "7-oxoheptanoic acid synthesis" and "applications in perfumery," reflecting the growing commercial interest in this chemical entity.

The pharmaceutical sector has shown interest in 7-oxoheptanoic acid as a potential precursor for bioactive molecules. While not a drug substance itself, its structural features make it valuable for medicinal chemistry research. Current studies focus on its utility in creating drug-like scaffolds, with particular attention to its metabolic stability and potential for targeted delivery systems.

Analytical chemists frequently discuss the characterization of 35923-65-0 using advanced techniques like NMR spectroscopy and mass spectrometry. The compound presents interesting challenges in spectral interpretation due to its unique combination of functional groups. Recent publications have addressed common questions about "7-oxoheptanoic acid purity analysis" and "stability under various conditions," providing valuable insights for quality control professionals.

From a regulatory perspective, 7-oxoheptanoic acid falls into the category of generally recognized as safe (GRAS) substances when used appropriately. This status has contributed to its adoption in food-grade applications, though specific usage guidelines must always be followed. The compound's safety profile is frequently searched in relation to "CAS 35923-65-0 toxicity data" and "handling precautions."

The commercial availability of 7-oxoheptanoic acid has improved significantly in recent years, with suppliers offering various grades from research quantities to bulk industrial scale. Pricing trends and "reliable sources for 35923-65-0" remain common search queries among procurement specialists. The development of more efficient production methods has made this compound more accessible to diverse market segments.

In academic settings, 7-oxoheptanoic acid serves as an excellent model compound for teaching organic reaction mechanisms. Its balanced reactivity allows for demonstration of multiple transformation types, making it popular in advanced laboratory courses. Educators often search for "demonstration experiments using 35923-65-0" to enhance their curriculum.

The future outlook for 7-oxoheptanoic acid (CAS No. 35923-65-0) appears promising, with potential expansions into renewable energy applications and advanced material science. As sustainability becomes increasingly important across industries, this compound's versatility positions it well for emerging technological needs. Ongoing research continues to uncover new possibilities for this intriguing molecule.